Cas no 326034-56-4 (2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole)

• Product Name: 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole
• CAS No: 326034-56-4
• MF: C₁₄H₁₅Cl₂N₂OPS
• MW: 361.226460695267
• CID: 6432486
• PubChem ID: 2312762
• Update Time: 2025-07-16

2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole
• 2-{[(2,5-dichlorophenyl)amino](methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole
• SMR000363440
• Z56780052
• 326034-56-4
• HMS2743L06
• MLS001032837
• Oprea1_401297
• AKOS016192855
• CHEMBL1611501
• 2,5-dichloro-N-[methyl(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)phosphoryl]aniline
• HMS1651D20
• AKOS001030196
• F0854-0043
• [(2,5-Dichlorophenyl)amino]methylphosphino-4,5,6,7-tetrahydrobenzothiazol-2-yl-1-one
• N-(2,5-dichlorophenyl)-P-methyl-P-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)phosphinic amide
• Phosphinic amide, N-(2,5-dichlorophenyl)-P-methyl-P-(4,5,6,7-tetrahydro-2-benzothiazolyl)-

• Inchi： 1S/C14H15Cl2N2OPS/c1-20(19,18-12-8-9(15)6-7-10(12)16)14-17-11-4-2-3-5-13(11)21-14/h6-8H,2-5H2,1H3,(H,18,19)
• InChI Key： MRSIKSVJDWLWLL-UHFFFAOYSA-N
• SMILES： P(C)(C1=NC2CCCCC=2S1)(NC1=CC(Cl)=CC=C1Cl)=O

Computed Properties

• Exact Mass: 360.0019767g/mol
• Monoisotopic Mass: 360.0019767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 486.2±55.0 °C(Predicted)
• pka: 0.84±0.20(Predicted)

Additional information on 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole

Introduction to 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS No. 326034-56-4)

The compound 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole, identified by its CAS number 326034-56-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a phosphoryl group linked to an amino(methyl) moiety on a tetrahydro-1,3-benzothiazole core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in drug discovery efforts. The benzothiazole scaffold is particularly noteworthy for its wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of substituents such as the 2,5-dichlorophenyl group in this compound may enhance its binding affinity and selectivity towards specific enzymes or receptors. This modification aligns with the growing trend in medicinal chemistry to optimize molecular structures for improved pharmacokinetic profiles.

The phosphoryl group in the molecule is another key feature that warrants detailed exploration. Phosphorylated compounds have long been recognized for their role in cellular signaling pathways, and the incorporation of this moiety into a benzothiazole framework could potentially modulate key biological processes. Current research indicates that phosphorylation can influence enzyme activity and protein-protein interactions, making this compound a compelling subject for studies aimed at understanding its mechanism of action.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into how 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole interacts with biological targets. These computational studies have suggested that the compound may exhibit potent activity against enzymes involved in cancer progression and inflammation. Such findings are particularly exciting given the high unmet medical needs in these areas.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated promising results in terms of inhibitory effects on various enzymes and receptors. For instance, the 2,5-dichlorophenyl substituent appears to enhance binding affinity to certain protein targets, while the phosphoryl group contributes to modulating enzyme activity. These observations are consistent with the hypothesis that this compound can interfere with critical signaling pathways associated with diseases such as cancer and autoimmune disorders.

The synthesis of 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to construct the desired framework efficiently. This progress is crucial for advancing preclinical studies and ultimately bringing this compound closer to clinical application.

The potential therapeutic applications of this molecule are broad and exciting. Given its structural similarities to known bioactive compounds, it is reasonable to hypothesize that it could serve as a lead structure for developing new drugs targeting various diseases. Additionally, its unique combination of functional groups suggests that it may exhibit synergistic effects when combined with other therapeutic agents. This opens up possibilities for combination therapies that could enhance treatment outcomes.

Ongoing research is focused on refining the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule and evaluating the impact on biological activity, researchers can identify optimal analogs with improved efficacy and reduced side effects. This iterative process is essential for translating laboratory discoveries into safe and effective treatments for patients.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for robust preclinical data before human trials can commence. The comprehensive characterization of 2-{(2,5-dichlorophenyl)amino(methyl)phosphoryl}-4,5,6,7-tetrahydro-1,3-benzothiazole, including toxicology studies and pharmacokinetic assessments, is critical for ensuring patient safety and regulatory compliance. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these processes and bring innovative therapies to market more efficiently.

In conclusion，2-{(2，5-dichlorophenyl）amino（methyl）phosphoryl}-4，5，6，7-tetrahydro-1，3-benzothiazole(CAS No．326034-56-4) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas。Its unique structural features，including the presence of a phosphoryl group linked to an amino(methyl）moiety on a tetrahydro-l，3-benzothiazole core，make it a promising candidate for further investigation。With ongoing research focused on optimizing its pharmacological properties，this compound holds great promise for improving patient outcomes in the future。